Cas no 155661-02-2 (Docosanamide,N-[(1S,2R,3E)-2-hydroxy-1-(hydroxymethyl)-14-methyl-3-pentadecen-1-yl]-21-methyl-)
![Docosanamide,N-[(1S,2R,3E)-2-hydroxy-1-(hydroxymethyl)-14-methyl-3-pentadecen-1-yl]-21-methyl- structure](https://www.kuujia.com/scimg/cas/155661-02-2x500.png)
155661-02-2 structure
Product name:Docosanamide,N-[(1S,2R,3E)-2-hydroxy-1-(hydroxymethyl)-14-methyl-3-pentadecen-1-yl]-21-methyl-
CAS No:155661-02-2
MF:C40H79NO3
MW:622.060173273087
CID:226255
Docosanamide,N-[(1S,2R,3E)-2-hydroxy-1-(hydroxymethyl)-14-methyl-3-pentadecen-1-yl]-21-methyl- Chemical and Physical Properties
Names and Identifiers
-
- Docosanamide,N-[(1S,2R,3E)-2-hydroxy-1-(hydroxymethyl)-14-methyl-3-pentadecen-1-yl]-21-methyl-
- Docosanamide,N-[(1S,2R,3E)-2-hydroxy-1-(hydroxymethyl)-14-methyl-3-pentadecenyl]-21-methyl-(9CI)
- Docosanamide,N-[2-hydroxy-1-(hydroxymethyl)-14-methyl-3-pentadecenyl]-21-methyl-,[R-[R*,S*-(E)]]-
- Oceanapin B
-
- Inchi: 1S/C40H79NO3/c1-36(2)31-27-23-19-15-12-10-8-6-5-7-9-11-13-18-22-26-30-34-40(44)41-38(35-42)39(43)33-29-25-21-17-14-16-20-24-28-32-37(3)4/h29,33,36-39,42-43H,5-28,30-32,34-35H2,1-4H3,(H,41,44)/b33-29+/t38-,39+/m0/s1
- InChI Key: YCQRFGFDYJPLCQ-FZYMIUGUSA-N
- SMILES: C(N[C@@H](CO)[C@H](O)/C=C/CCCCCCCCCC(C)C)(=O)CCCCCCCCCCCCCCCCCCCC(C)C
Computed Properties
- Exact Mass: 621.60637
Experimental Properties
- PSA: 69.56
Docosanamide,N-[(1S,2R,3E)-2-hydroxy-1-(hydroxymethyl)-14-methyl-3-pentadecen-1-yl]-21-methyl- Related Literature
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Young Hun Kang,Juwhan Ryu,Song Yun Cho,Kwang-Suk Jang J. Mater. Chem. A, 2015,3, 21428-21433
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Xiao-Wei Zhang,Zu-Feng Xiao,Mei-Mei Wang,Yan-Jun Zhuang,Yan-Biao Kang Org. Biomol. Chem., 2016,14, 7275-7281
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Zeev Aizenshtat,Sharon Ruthstein Phys. Chem. Chem. Phys., 2012,14, 13046-13052
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Janina Legendziewicz,Małgorzata Borzechowska,Graźyna Oczko,Gerd Meyer New J. Chem., 2000,24, 53-59
155661-02-2 (Docosanamide,N-[(1S,2R,3E)-2-hydroxy-1-(hydroxymethyl)-14-methyl-3-pentadecen-1-yl]-21-methyl-) Related Products
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